Cas no 1806948-16-2 (3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806948-16-2
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872777
• Update Time: 2025-10-31

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-4-1-6(14)5(3-12)13-7(4)8(10)11/h1,8,14H,2H2
• InChI Key： XDRGRXPHXKNBII-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)N=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9

Additional information on 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine, also known by its CAS registry number CAS No. 1806948-16-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chloromethyl group at position 3, a cyano group at position 6, a difluoromethyl group at position 2, and a hydroxyl group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in various research and industrial applications.

The synthesis of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine involves a series of intricate multi-step reactions, often employing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore novel pathways for constructing such complex molecules with greater efficiency and selectivity. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has been pivotal in facilitating key transformations during the synthesis process.

In terms of applications, this compound has demonstrated remarkable potential in the development of bioactive molecules. Its pyridine core serves as an excellent scaffold for designing drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The presence of electron-withdrawing groups like cyano and chloromethyl enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding or π-π interactions.

Recent studies have highlighted the role of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and robust mechanical stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

The incorporation of fluorinated groups in this compound also contributes to its stability under harsh chemical conditions. This feature makes it particularly useful in industrial processes where resistance to thermal or chemical degradation is critical. For example, it has been employed as a precursor in the production of high-performance polymers and coatings.

From an environmental perspective, researchers have explored the biodegradation pathways of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine to assess its potential impact on ecosystems. Studies indicate that under specific microbial conditions, the compound undergoes transformation into less hazardous byproducts, suggesting that it may be amenable to eco-friendly disposal methods.

In conclusion, 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical science.